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Compound of Interest

Compound Name: 5-Amino-2-picoline

Cat. No.: B047470 Get Quote

An In-depth Technical Guide to 5-Amino-2-picoline for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthetic methodologies of 5-Amino-2-picoline (also known as 5-amino-2-methylpyridine

or 6-methylpyridin-3-amine). It is intended for researchers, scientists, and professionals in the

field of drug development and medicinal chemistry.

Chemical Properties and Structure
5-Amino-2-picoline is a substituted pyridine derivative that serves as a versatile building block

in organic synthesis.[1] Its structure, featuring both an electron-donating amino group and a

methyl group, makes it a valuable precursor for a wide range of heterocyclic compounds.[1] At

room temperature, it typically appears as a white to light yellow or brown crystalline solid.[2] It

exhibits moderate solubility in water and good solubility in organic solvents such as ethanol and

acetone.[2][3]

Quantitative Data Summary
The key physicochemical properties of 5-Amino-2-picoline are summarized in the table below.
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Property Value Reference(s)

IUPAC Name 6-methylpyridin-3-amine [1][4]

Synonyms
5-Amino-2-picoline, 5-Amino-2-

methylpyridine
[5][6]

CAS Number 3430-14-6 [4][7]

Molecular Formula C₆H₈N₂ [4][7]

Molecular Weight 108.14 g/mol [4][7]

Appearance White to light brown solid [2][3]

Melting Point 95-99 °C [7]

SMILES Cc1ccc(N)cn1 [7]

InChI Key
UENBBJXGCWILBM-

UHFFFAOYSA-N
[4][7]

Chemical Structure
The chemical structure of 5-Amino-2-picoline consists of a pyridine ring substituted with a

methyl group at position 2 and an amino group at position 5.

Caption: 2D structure of 5-Amino-2-picoline.

Experimental Protocols
5-Amino-2-picoline is a crucial intermediate in organic synthesis.[3] A common and effective

method for its preparation is through the chemical reduction of its nitro precursor, 2-methyl-5-

nitropyridine.[3]

Synthesis via Reduction of 2-Methyl-5-nitropyridine
This protocol describes the synthesis of 5-Amino-2-picoline by reducing 2-methyl-5-

nitropyridine with iron powder in an acidic medium.

Materials:
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2-methyl-5-nitropyridine

Iron powder (fine grade)

Concentrated Hydrochloric Acid (HCl)

Ethanol (EtOH)

Water (H₂O)

Sodium Hydroxide (NaOH) solution (e.g., 5M)

Ethyl Acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Stirring plate and magnetic stir bar

Separatory funnel

Rotary evaporator

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir

bar, create a suspension of iron powder in a 1:1 mixture of ethanol and water.

Acidification: Slowly add concentrated hydrochloric acid to the stirred suspension. The

mixture will heat up.

Addition of Starting Material: Once the iron is activated, add a solution of 2-methyl-5-

nitropyridine in ethanol dropwise to the reaction mixture.

Reflux: After the addition is complete, heat the mixture to reflux and maintain it for several

hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature and filter it to

remove the iron salts.

Neutralization and Extraction: Make the filtrate alkaline by adding sodium hydroxide solution.

Extract the aqueous layer multiple times with ethyl acetate.

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization or column

chromatography to yield pure 5-Amino-2-picoline.
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Start: 2-Methyl-5-nitropyridine,
Fe powder, EtOH/H₂O, HCl

Heat to Reflux
(Monitor by TLC)

1. Add starting material to
activated Fe suspension

Cool and Filter
(Remove Iron Salts)

2. Reaction completion

Basify with NaOH
Extract with Ethyl Acetate

3. Isolate filtrate

Dry Organic Layers
(Na₂SO₄)

4. Combine organic layers

Concentrate in vacuo
(Rotary Evaporator)

5. Remove solvent

Purify Crude Product
(Recrystallization/Chromatography)

End: Pure 5-Amino-2-picoline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-Amino-2-picoline.
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Role in Drug Development
5-Amino-2-picoline is not typically a pharmacologically active agent itself but serves as a vital

intermediate for synthesizing a wide array of biologically active molecules.[2] Its structure is a

key component in the development of antibacterial, anti-inflammatory, and cardiovascular

drugs.[3] It is particularly valuable in creating kinase inhibitors and compounds active in the

central nervous system (CNS).[1]

A notable application is its use as a precursor in the synthesis of COX-2 (Cyclooxygenase-2)

inhibitors. The derivative 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl)phenyl]ethanone,

which is prepared from 5-Amino-2-picoline, is a key intermediate for this important class of

anti-inflammatory drugs.[8]

Drug Discovery & Synthesis Pathway

5-Amino-2-picoline
(Building Block)

Multi-step Chemical Synthesis
(e.g., Acylation, Substitution)

Starting Material

Key Intermediate
(e.g., Ketosulfone for COX-2 Inhibitors)

Formation

Final API Synthesis

Precursor

Bioactive Molecule
(e.g., COX-2 Inhibitor)

Final Step
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Click to download full resolution via product page

Caption: Logical relationship of 5-Amino-2-picoline in drug synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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